Cas no 336784-29-3 (Benzenamine, N-(acetyloxy)-2,6-dimethyl-)

• Product Name: Benzenamine, N-(acetyloxy)-2,6-dimethyl-
• CAS No: 336784-29-3
• Molecular Formula: C₁₀H₁₃NO₂
• Molecular Weight: 179.21572
• CID: 1459318
• PubChem ID: 20488965

Benzenamine, N-(acetyloxy)-2,6-dimethyl- Properties

Names and Identifiers

• Benzenamine, N-(acetyloxy)-2,6-dimethyl-
• N-Acetoxy-2,6-dimethylaniline
• SCHEMBL7392785
• 336784-29-3
• (2,6-dimethylphenyl)amino acetate
• O-Acetyl-N-(2,6-dimethylphenyl)hydroxylamine

• InChIKey： CGTOJFFPAUHSIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO2/c1-7-5-4-6-8(2)10(7)11-13-9(3)12/h4-6,11H,1-3H3
• SMILES： CC1=C(C(=CC=C1)C)NOC(=O)C

Computed Properties

• Exact Mass: 179.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 179.094628657g/mol
• Heavy Atom Count: 13
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines N-acetoxyarylamines